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Compound of Interest

Compound Name: Methyl 13-iodotridecanoate

Cat. No.: B15279452

This guide provides a detailed breakdown of the molecular weight of Methyl 13-
iodotridecanoate, a compound of interest to researchers and scientists in the field of drug
development and chemical analysis.

Molecular Composition and Weight

The molecular formula for Methyl 13-iodotridecanoate is C14H27102. Its molecular weight is
derived from the sum of the atomic weights of its constituent atoms. The standard atomic
weights for these elements are:

Carbon (C): 12.011 amu[1]

Hydrogen (H): 1.008 amu[2][3][4]

lodine (1): 126.904 amu[5][6][7]

Oxygen (O): 15.999 amu[8][9][10]

The calculated molecular weight is presented in the table below, offering a clear and structured
summary of the quantitative data.
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Atomic Weight Total Weight

Element Symbol Count

(amu) (amu)
Carbon C 14 12.011 168.154
Hydrogen H 27 1.008 27.216
lodine I 1 126.904 126.904
Oxygen O 2 15.999 31.998
Total 354.272

Experimental Determination of Molecular Weight

The molecular weight of a compound like Methyl 13-iodotridecanoate is typically determined
experimentally using mass spectrometry. This technique provides a highly accurate
measurement of the mass-to-charge ratio of ionized molecules.

o Sample Preparation: A dilute solution of Methyl 13-iodotridecanoate is prepared in a
suitable volatile solvent, such as methanol or acetonitrile.

 lonization: The sample solution is introduced into the mass spectrometer. An ionization
technique, such as Electrospray lonization (ESI) or Matrix-Assisted Laser
Desorption/lonization (MALDI), is used to generate gas-phase ions of the molecule.

» Mass Analysis: The generated ions are then accelerated into a mass analyzer. The analyzer,
which can be a time-of-flight (TOF), quadrupole, or ion trap, separates the ions based on
their mass-to-charge ratio (m/z).

o Detection: A detector records the abundance of ions at each m/z value.

» Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular
ion of Methyl 13-iodotridecanoate, allowing for the precise determination of its molecular
weight.

Visualization of Experimental Workflow
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The following diagram illustrates the general workflow for determining the molecular weight of a
chemical compound using mass spectrometry.
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Workflow for Molecular Weight Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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